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For Researchers, Scientists, and Drug Development Professionals

Nickel (28Ni) is a silvery-white metallic element that plays a crucial role in numerous biological

and industrial processes. A comprehensive understanding of its isotopic composition is

fundamental for advanced research, particularly in fields such as geochemistry, nuclear

physics, and the development of radiopharmaceuticals. Naturally occurring nickel is a

composite of five stable isotopes, each with a unique atomic mass and a distinct level of

abundance.[1]

Properties of Stable Nickel Isotopes
The stability and relative abundance of nickel isotopes are critical factors in their various

applications. Nickel-58 is the most abundant, accounting for over 68% of all natural nickel.[1]

The isotopic composition of nickel can be fractionated by physical, chemical, and biological

processes, leading to measurable variations in their abundances in different terrestrial

materials.[2]

The table below summarizes the key quantitative data for each of the five stable isotopes of

nickel.
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Isotope Atomic Mass (Da)
Natural Abundance
(%)

Nuclear Spin (I)

58Ni 57.9353462 68.0769 0

60Ni 59.9307884 26.2231 0

61Ni 60.9310579 1.1399 3/2

62Ni 61.9283461 3.6345 0

64Ni 63.9279679 0.9256 0

Data sourced from

multiple references.[2]

[3][4]

Applications in Research and Drug Development
While the stable isotopes themselves are not radioactive, they are indispensable as starting

materials for the production of medically significant radioisotopes.[3] Their unique properties

are leveraged in a variety of scientific and medical applications:

Production of Medical Radionuclides:

64Ni is a crucial precursor for the production of Copper-64 (64Cu), a positron-emitting

radionuclide used in PET imaging for the diagnosis of tumors and neurological disorders.

60Ni is used to produce Cobalt-57 (57Co), which is utilized in bone densitometry and as a

reference source for gamma cameras.[3]

58Ni serves as a target for producing Cobalt-58 (58Co), another positron-emitting

radioisotope.[5]

62Ni is used to create Nickel-63 (63Ni), which has applications as an X-ray fluorescence

source and in electron capture detectors.[3][5]

Research Applications:
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Stable nickel isotopes are used as tracers to study nickel metabolism and absorption in

humans.[3]

In geochemistry and cosmochemistry, variations in nickel isotopic ratios provide insights

into geological processes and the age of meteorites.[4][6]

62Ni is notable for having the highest nuclear binding energy per nucleon of any known

nuclide, making it a key subject in nuclear stability research.[4]

Experimental Protocols
The determination of isotopic abundances and the enrichment of specific isotopes involve

sophisticated analytical techniques. While detailed experimental protocols are specific to the

instrumentation and objectives of a particular study, the foundational methods include:

Mass Spectrometry: Techniques such as Thermal Ionization Mass Spectrometry (TIMS) and

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) are the

primary methods for precisely measuring the isotopic ratios of nickel in various samples.

These protocols involve sample dissolution, chemical purification of nickel from the sample

matrix using ion-exchange chromatography, and subsequent analysis in the mass

spectrometer.

Isotope Enrichment: The separation of individual nickel isotopes for use in radionuclide

production is typically achieved through gas centrifugation or electromagnetic separation of

volatile nickel compounds, such as nickel carbonyl.

For specific experimental designs, researchers should consult peer-reviewed literature relevant

to their field of inquiry, such as isotope geology, nuclear medicine, or materials science.

Logical Relationships in Isotope Utilization
The following diagram illustrates the pathway from stable nickel isotopes to their application in

medical radionuclide production, a critical area for drug development and diagnostics.
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Caption: Production pathways from stable nickel isotopes to medical radionuclides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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